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Compound of Interest

Compound Name: (R)-Hexan-3-amine

Cat. No.: B12961727

Technical Guide: Physical Properties of (R)-
Hexan-3-amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of (R)-Hexan-
3-amine, specifically its boiling point and density. The information herein is intended to support
research, development, and manufacturing activities where this chiral amine is utilized.

Core Physical Properties

(R)-Hexan-3-amine, a chiral primary amine, is a valuable building block in organic synthesis,
particularly in the development of pharmaceutical compounds. Accurate knowledge of its
physical properties is essential for process design, purification, and quality control.

While data specifically for the (R)-enantiomer is not extensively reported, the physical
properties of enantiomers are identical to each other and closely align with those of the racemic
mixture, with the exception of optical rotation. The data presented below is for 3-Aminohexane
(racemic), and it is a reliable estimate for the (R)-enantiomer.

Data Summary

The following table summarizes the reported boiling point and density for 3-Aminohexane.
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Physical Property Value Units Notes
Boiling Point 119.3-119.64 °C At 760 mmHg
Density 0.768 - 0.770 g/cm3 At 20°C

Experimental Protocols

The determination of boiling point and density for a liquid sample such as (R)-Hexan-3-amine
can be performed using standard laboratory techniques. Below are detailed methodologies for
these key experiments.

Boiling Point Determination (Micro-Reflux Method)

This method is suitable for small sample volumes and provides an accurate measurement of
the boiling point.

e Apparatus Setup:

o A small round-bottom flask (5-10 mL) is charged with approximately 2-3 mL of (R)-Hexan-
3-amine and a magnetic stir bar or a few boiling chips.

o A condenser is fitted vertically to the flask.

o Athermometer is suspended in the neck of the flask with the bulb positioned just below
the side arm of the condenser, ensuring it is immersed in the vapor phase during boiling.

e Procedure:

[¢]

The flask is heated gently using a heating mantle or oil bath.

o

The liquid is brought to a gentle boil, and the vapor is allowed to reflux in the condenser.

The temperature is recorded when it stabilizes, which indicates that the vapor and liquid

o

are in equilibrium. This stable temperature is the boiling point of the substance.

The atmospheric pressure should be recorded concurrently, as boiling point is pressure-

o

dependent.
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Density Determination (Pycnometer Method)

A pycnometer is a flask with a specific volume that is used to determine the density of a liquid

with high precision.
e Preparation:
o Aclean, dry pycnometer is weighed accurately on an analytical balance (maz).

o The pycnometer is then filled with distilled water of a known temperature and weighed

again (m2).
e Sample Measurement:

o The pycnometer is emptied, dried thoroughly, and then filled with (R)-Hexan-3-amine at

the same temperature as the distilled water.
o The pycnometer filled with the sample is weighed (ms).

o Calculation:

o The volume of the pycnometer (V) is calculated using the density of water (p_water) at the

experimental temperature: V = (m2 - m1) / p_water

o The density of the (R)-Hexan-3-amine (p_sample) is then calculated: p_sample = (ms -
mi) / V

Visualizations

The following diagrams illustrate the experimental workflows for determining the physical

properties of (R)-Hexan-3-amine.
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Workflow for Boiling Point Determination
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Workflow for Density Determination
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 To cite this document: BenchChem. [Physical properties of (R)-Hexan-3-amine (boiling point,
density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12961727#physical-properties-of-r-hexan-3-amine-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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